molecular formula C9H13ClN4 B8538333 5-Chloro-N3-cyclopentylpyridazine-3,4-diamine

5-Chloro-N3-cyclopentylpyridazine-3,4-diamine

Cat. No.: B8538333
M. Wt: 212.68 g/mol
InChI Key: ACGORSRHLBZQCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-N3-cyclopentylpyridazine-3,4-diamine is a useful research compound. Its molecular formula is C9H13ClN4 and its molecular weight is 212.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13ClN4

Molecular Weight

212.68 g/mol

IUPAC Name

5-chloro-3-N-cyclopentylpyridazine-3,4-diamine

InChI

InChI=1S/C9H13ClN4/c10-7-5-12-14-9(8(7)11)13-6-3-1-2-4-6/h5-6H,1-4H2,(H2,11,12)(H,13,14)

InChI Key

ACGORSRHLBZQCG-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)NC2=C(C(=CN=N2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-Dichloropyridazin-4-amine (Preparation 4, 1 g, 6.09 mmol) was added to cyclopentylamine (3.0 mL, 30.41 mmol) and water (1 mL) in a stainless steel sealed container. The mixture was heated for 16 hours at 150° C. The reaction mixture was cooled to room temperature then evaporated in vacuo. The residue was purified by silica gel column chromatography eluting with EtOAc to afford the title compound as yellow solid in 90% yield, 1.17 g.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
[Compound]
Name
stainless steel
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Yield
90%

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